Cas no 1339734-31-4 (4-Cyclopropylbut-2-ynoic acid)

• Product Name: 4-Cyclopropylbut-2-ynoic acid
• CAS No: 1339734-31-4
• MF: C₇H₈O₂
• MW: 124.137222290039
• MDL: MFCD20347359
• CID: 5617170
• PubChem ID: 64535368
• Update Time: 2023-09-07

4-Cyclopropylbut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylbut-2-ynoic acid
• 1339734-31-4
• CS-0245010
• SCHEMBL11660616
• EN300-2980699
• AKOS013860321
• 2-Butynoic acid, 4-cyclopropyl-
• 4-Cyclopropylbut-2-ynoic acid

• MDL： MFCD20347359
• Inchi： 1S/C7H8O2/c8-7(9)3-1-2-6-4-5-6/h6H,2,4-5H2,(H,8,9)
• InChI Key： FVKOLNVCRALDMU-UHFFFAOYSA-N
• SMILES： OC(C#CCC1CC1)=O

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Predicted)
• Boiling Point: 268.5±9.0 °C(Predicted)
• pka: 2.72±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Unsaturated fatty acids